solubility of 2-(2-Chlorophenyl)-1-(furan-3-yl)ethan-1-one in organic solvents
solubility of 2-(2-Chlorophenyl)-1-(furan-3-yl)ethan-1-one in organic solvents
[1]
Executive Summary
Compound: 2-(2-Chlorophenyl)-1-(furan-3-yl)ethan-1-one Molecular Formula: C₁₂H₉ClO₂ Molecular Weight: 220.65 g/mol [1][2]
This technical guide provides a comprehensive framework for the solubility profiling of 2-(2-Chlorophenyl)-1-(furan-3-yl)ethan-1-one.[1] As a lipophilic aryl-heteroaryl ketone, this compound presents specific solvation challenges governed by
Part 1: Structural Analysis & Theoretical Solubility Profile
To optimize solvent selection, we must first deconstruct the molecule into its solvatochromic driving forces. The solubility of this compound is dictated by the competition between the lipophilic 2-chlorophenyl ring and the dipole moment of the central ketone linker.
Physicochemical Descriptors
| Parameter | Value (Predicted) | Implication for Solubility |
| LogP (Octanol/Water) | ~2.9 – 3.3 | Highly lipophilic; poor aqueous solubility (< 0.1 mg/mL).[1] |
| H-Bond Donors | 0 | No capacity to donate protons; relies on aprotic solvation.[1] |
| H-Bond Acceptors | 2 (Ketone O, Furan O) | Moderate interaction with protic solvents (Alcohols).[1] |
| Rotatable Bonds | 3 | Flexible linker allows conformational adjustment in solution.[1] |
| pKa | Neutral | pH adjustment will minimal effect on solubility (non-ionizable).[1] |
Hansen Solubility Parameter (HSP) Prediction
The solubility sphere is defined by three interaction energies: Dispersion (
-
High Solubility Zone: Solvents with high dispersion forces and moderate polarity (e.g., Dichloromethane, DMSO, THF ) will act as "Good Solvents."[1]
-
Crystallization Zone: Solvents with high hydrogen bonding capacity but low dispersion (e.g., Ethanol, Isopropanol ) will likely show temperature-dependent solubility, making them ideal for recrystallization.[1]
-
Anti-Solvent Zone: Highly polar (Water) or highly non-polar aliphatic hydrocarbons (Hexane) will act as anti-solvents.[1]
Chemical Stability Warning
CRITICAL: The furan ring is electron-rich and susceptible to acid-catalyzed ring opening and oxidative degradation.[1]
-
Avoid: Strong mineral acids or solvents contaminated with peroxides (e.g., uninhibited ethers).[1]
-
Recommendation: Use HPLC-grade solvents with low acidity and store stock solutions in amber vials to prevent photodegradation.
Part 2: Solvent Selection Strategy (ICH Grounding)
The following solvent classes are categorized based on ICH Q3C (R8) guidelines for residual solvents, prioritizing safety and solubility efficiency.
Table 1: Predicted Solubility Map
| Solvent Class | Solvent | ICH Class | Predicted Solubility | Application |
| Chlorinated | Dichloromethane (DCM) | 2 | High (>100 mg/mL) | Synthesis workup; rapid dissolution.[1] |
| Dipolar Aprotic | DMSO / DMF | 2/3 | Very High (>150 mg/mL) | Stock solutions for bioassays; HTS libraries.[1] |
| Ethers | THF / 2-MeTHF | 2/3 | High | Reaction solvent; Grignard compatibility.[1] |
| Esters | Ethyl Acetate | 3 | Moderate | Partitioning; crystallization.[1] |
| Alcohols | Methanol / Ethanol | 2/3 | Moderate to Low | Recrystallization (cooling); HPLC mobile phase.[1] |
| Alkanes | Hexane / Heptane | 2/3 | Insoluble (<1 mg/mL) | Anti-solvent for precipitation.[1] |
| Aqueous | PBS / Water | - | Insoluble | Biological media (requires co-solvent).[1] |
Part 3: Experimental Protocols
Workflow Visualization
The following diagram outlines the decision process for selecting between Kinetic and Thermodynamic solubility methods.
Caption: Decision matrix for selecting kinetic vs. thermodynamic solubility protocols based on drug development stage.
Protocol A: Thermodynamic Solubility (Shake-Flask Method)
Standard: OECD Guideline 105 / USP <1236>
Purpose: To determine the absolute saturation solubility (
Reagents:
-
Test Compound: >98% purity (HPLC).
-
Solvent: HPLC Grade (e.g., 1-Octanol, Water, Buffer pH 7.4).[1]
-
Filters: 0.45 µm PTFE (hydrophobic) or PVDF (hydrophilic) syringe filters.[1]
Step-by-Step Procedure:
-
Supersaturation: Add the compound to 2 mL of the selected solvent in a glass vial until undissolved solid remains visible (ensure excess solid is present).
-
Equilibration: Cap the vial tightly (parafilm recommended). Place in a thermomixer or orbital shaker at 25°C ± 0.5°C for 24 to 72 hours .
-
Note: For furan derivatives, protect from light using amber vials to prevent photo-oxidation.[1]
-
-
Sedimentation: Centrifuge the samples at 10,000 rpm for 10 minutes to pellet the undissolved solid.
-
Filtration: Carefully remove the supernatant and filter through a 0.22 µm or 0.45 µm filter.[1]
-
Pre-saturation:[1] Discard the first 200 µL of filtrate to prevent drug adsorption to the filter membrane.
-
-
Dilution: Dilute the filtrate with mobile phase (usually Acetonitrile/Water) to fall within the linear range of the calibration curve.
-
Quantification: Analyze via HPLC-UV (Detection typically @ 254 nm for the chlorophenyl/furan chromophores).
Protocol B: Kinetic Solubility (DMSO Precipitation)
Purpose: Rapid estimation for biological assays (avoiding precipitation in media).[1]
-
Prepare a 10 mM stock solution in DMSO.
-
Spike 5 µL of stock into 195 µL of aqueous buffer (PBS pH 7.4) in a 96-well plate (Final conc: 250 µM, 2.5% DMSO).
-
Shake for 2 hours at Room Temperature.
-
Measure absorbance at 620 nm (turbidimetry) or filter and analyze via HPLC.
-
Result: If Abs > Blank, the compound has precipitated.[1] Solubility is < 250 µM.[1]
Part 4: Solvation Mechanism & Applications
Understanding how this molecule interacts with solvents allows for smarter process chemistry.[1]
Caption: Mechanistic interaction map showing primary solvation forces for the target compound.[1]
Applications
-
Recrystallization: Dissolve in hot Ethanol or Isopropanol .[1] The compound is soluble at high temperatures due to increased solvent kinetic energy disrupting the crystal lattice, but less soluble at RT, promoting crystal growth.
-
Liquid-Liquid Extraction (Workup):
-
Formulation (Pre-clinical): For IV administration, use a co-solvent system: 10% DMSO / 40% PEG400 / 50% Water . This solubilizes the lipophilic core while maintaining physiological compatibility.
References
-
OECD Guidelines for the Testing of Chemicals. (1995).[1] Test No. 105: Water Solubility. Organization for Economic Cooperation and Development.[1] [Link][1]
-
International Council for Harmonisation (ICH). (2021).[1][3][4] ICH Q3C (R8) Impurities: Guideline for Residual Solvents. European Medicines Agency.[1] [Link]
-
Lipinski, C. A., et al. (2001).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[1] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1] [Link]
-
PubChem. (2024).[1] Compound Summary: 2-(2-Chlorophenyl)-1-(furan-3-yl)ethan-1-one (CID 61056249).[1][2] National Center for Biotechnology Information.[1] [Link][1]
Sources
- 1. 2-(2-chlorophenyl)-1-(2-methyl-1-pentyl-1H-indol-3-yl)ethanone | C22H24ClNO | CID 44397501 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. PubChemLite - 2-(2-chlorophenyl)-1-(furan-3-yl)ethan-1-one (C12H9ClO2) [pubchemlite.lcsb.uni.lu]
- 3. pharmagrowthhub.com [pharmagrowthhub.com]
- 4. database.ich.org [database.ich.org]
